Cas no 62653-85-4 (7-epi-jasmonicacid)

7-epi-jasmonicacid structure
Product Name:7-epi-jasmonicacid
CAS No:62653-85-4
Molecular Formula:C12H18O3
Molecular Weight:210.269524097443
CID:957044
PubChem ID:7251183
7-epi-jasmonicacid Properties
Names and Identifiers
-
- 7-epi-jasmonicacid
- (+-)-7EPI JASMONIC ACID
- (±)7-epi Jasmonic Acid
- (+/-)(1R,2R)-3-oxo-2-[(2Z)-2-pentenyl]cyclopentaneacetic acid
- (+/-)-(3R,7R)-jasmonic acid
- (+)-7-Isojasmonic acid
- (1R,2S)-2-[(Z)-2-Pentenyl]-3-oxocyclopentane-1-acetic acid
- (3RS,7RS)-(+/-)-Jasmonic acid
- epi-Jasmonic acid
- Epijasmonic acid
- jasmonic acid
- trans-jasmonic acid
- Q27109026
- 7epi Jasmonic acid
- (3R,7S)-iso-jasmonic acid
- CHEBI:18435
- methyl-cis-jasmonic acid
- DTXSID501046909
- (1R,2S)-3-oxo-2-(2'Z-pentenyl)-cyclopentaneacetic acid
- LMFA02020003
- 62653-85-4
- (+)-Epijasmonic acid
- 2-[(1R,2S)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl]acetic acid
- (3R,7S)-epi-jasmonic acid
- {(1R,2S)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetic acid
- (+/-)7-epi Jasmonic Acid
- 2-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid
- 7-Epijasmonic acid
- SCHEMBL6734659
- 7-Isojasmonic acid
- (+)-7-iso-Jasmonic acid
- ZNJFBWYDHIGLCU-QKMQQOOLSA-N
- 7-iso-Jasmonic acid
- (1R,2R)-3-oxo-2-(pent-2Z-enyl)-cyclopentaneacetic acid
- 3-Oxo-2-(2Z-pentenyl)cyclotentylacetic acid
- Jasmonate
- (1R,2R)-3-oxo-2-(2Z)-2-penten-ylcyclopentanacetic acid
- (-)-Jasmonic acid
- 2-{(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl}acetate
- {(1R,2s)-3-oxo-2-[(2z)-2-penten-1-yl]cyclopentyl}acetic acid
- DB-215404
- 2-((1R,2S)-3-Oxo-2-(pent-2-en-1-yl)cyclopentyl)acetic acid
-
- InChIKey: ZNJFBWYDHIGLCU-QKMQQOOLSA-N
- Inchi: InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10+/m1/s1
- SMILES: CCC=CCC1C(CCC1=O)CC(=O)O
Computed Properties
- Exact Mass: 210.125594432g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 210.125594432g/mol
- Heavy Atom Count: 15
- Complexity: 268
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 54.4Ų
7-epi-jasmonicacid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00EC1R-1mg |
7-epi-JasmonicAcid |
62653-85-4 | ≥95% | 1mg |
$196.00 | 2025-02-27 | |
A2B Chem LLC | AG67999-1mg |
7-epi-JasmonicAcid |
62653-85-4 | ≥95% | 1mg |
$207.00 | 2024-04-19 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67570-1mg |
(±)7-epi Jasmonic Acid |
62653-85-4 | 98% | 1mg |
¥2435.00 | 2022-04-26 |
7-epi-jasmonicacid Related Literature
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Yujie Ning,Sijie Chen,Feiyu Zhang,Yanli Liu,Feihong Chen,Shujin Li,Chaowei Wang,Yifan Wu,Yi Gong,Minhan Hu,Ruitian Huang,Xiong Guo,Lei Yang,Xi Wang Mol. Omics 2023 19 137
-
John A. Pickett,Rudolf K. Allemann,Michael A. Birkett Nat. Prod. Rep. 2013 30 1277
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Buse Sari,Melis Isik,Cemil Can Eylem,Cemile Bektas,Babatunde O. Okesola,Ece Karakaya,Emel Emregul,Emirhan Nemutlu,Burak Derkus Mol. Omics 2022 18 591
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4. Contents pages
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5. Synthesis of 12-oxophytodienoic acid (12-oxoPDA) and the compounds of its enzymic degradation cascade in plants, OPC-8:0, -6:0, -4:0 and -2:0 (epi-jasmonic acid), as their methyl estersLeslie Crombie,Kamlesh M. Mistry J. Chem. Soc. Perkin Trans. 1 1991 1981
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6. Synthesis of [14,14-2H2]-linolenic acid and its use to confirm the pathway to 12-oxophytodienoic acid (12-oxoPDA) in plants: a conspectus of the epoxycarbonium ion derived family of metabolites from linoleic and linolenic acid hydroperoxidesLeslie Crombie,David O. Morgan J. Chem. Soc. Perkin Trans. 1 1991 581
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7. Synthesis of compounds of the 12-oxophytodienoic acid cascade: OPCs-8:0, 6:0, 4:0, and 2:0 (epi-jasmonic acid)Leslie Crombie,Kamlesh M. Mistry J. Chem. Soc. Chem. Commun. 1988 539
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8. Synthesis and biological activity of stereochemically locked derivatives of jasmonic acidJane L. Ward,Michael H. Beale J. Chem. Soc. Perkin Trans. 1 1993 2379
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9. Synthesis and biological activity of stereochemically locked derivatives of jasmonic acidJane L. Ward,Michael H. Beale J. Chem. Soc. Perkin Trans. 1 1993 2379
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10. Synthesis of 12-oxophytodienoic acid (12-oxoPDA), metabolic parent of OPC-compounds and epi-jasmonic acidLeslie Crombie,Kamlesh M. Mistry J. Chem. Soc. Chem. Commun. 1988 537
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